Cas no 1566395-31-0 (3-amino-1-(1,3-thiazol-5-yl)methyl-1,4-dihydropyridin-4-one)

• Product Name: 3-amino-1-(1,3-thiazol-5-yl)methyl-1,4-dihydropyridin-4-one
• CAS No: 1566395-31-0
• MF: C₉H₉N₃OS
• MW: 207.252259969711
• CID: 5738553
• PubChem ID: 112640539
• Update Time: 2025-06-22

3-amino-1-(1,3-thiazol-5-yl)methyl-1,4-dihydropyridin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-[(1,3-thiazol-5-yl)methyl]-1,4-dihydropyridin-4-one
• EN300-1109355
• 1566395-31-0
• 3-AMINO-1-(1,3-THIAZOL-5-YLMETHYL)-1,4-DIHYDROPYRIDIN-4-ONE
• 4(1H)-Pyridinone, 3-amino-1-(5-thiazolylmethyl)-
• 3-amino-1-(1,3-thiazol-5-yl)methyl-1,4-dihydropyridin-4-one

• Inchi： 1S/C9H9N3OS/c10-8-5-12(2-1-9(8)13)4-7-3-11-6-14-7/h1-3,5-6H,4,10H2
• InChI Key： VIMGOCCFZUIMDK-UHFFFAOYSA-N
• SMILES： S1C=NC=C1CN1C=CC(C(=C1)N)=O

Computed Properties

• Exact Mass: 207.04663309g/mol
• Monoisotopic Mass: 207.04663309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 87.5Ų

Experimental Properties

• Density: 1.408±0.06 g/cm3(Predicted)
• Boiling Point: 392.1±42.0 °C(Predicted)
• pka: 3.63±0.20(Predicted)

Additional information on 3-amino-1-(1,3-thiazol-5-yl)methyl-1,4-dihydropyridin-4-one

3-Amino-1-(1,3-thiazol-5-yl)methyl-1,4-dihydropyridin-4-one (CAS No. 1566395-31-0): An Emerging Compound in Medicinal Chemistry

3-Amino-1-(1,3-thiazol-5-yl)methyl-1,4-dihydropyridin-4-one (CAS No. 1566395-31-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of dihydropyridines, which are well-known for their diverse biological activities, including calcium channel blocking and anti-inflammatory properties. The integration of a thiazole ring and an amino group in its structure adds to its complexity and functionality, making it a promising candidate for further research and development.

The chemical structure of 3-amino-1-(1,3-thiazol-5-yl)methyl-1,4-dihydropyridin-4-one is characterized by a central 1,4-dihydropyridine ring with an amino group at the 3-position and a thiazole ring attached via a methyl group at the 1-position. This arrangement provides a scaffold that can be readily modified to explore various biological activities and optimize pharmacological properties. The thiazole ring is known for its ability to enhance the lipophilicity and metabolic stability of compounds, while the amino group can participate in hydrogen bonding interactions with biological targets.

Recent studies have highlighted the potential of 3-amino-1-(1,3-thiazol-5-yl)methyl-1,4-dihydropyridin-4-one in several therapeutic areas. One of the most notable applications is in the treatment of cardiovascular diseases. Dihydropyridines are widely used as calcium channel blockers to manage conditions such as hypertension and angina pectoris. The presence of the thiazole ring in this compound may enhance its selectivity and potency as a calcium channel blocker, potentially leading to improved efficacy and reduced side effects compared to existing drugs.

In addition to its cardiovascular applications, 3-amino-1-(1,3-thiazol-5-yl)methyl-1,4-dihydropyridin-4-one has shown promise in anti-inflammatory and neuroprotective studies. Inflammatory diseases such as arthritis and neurodegenerative disorders like Alzheimer's disease are characterized by chronic inflammation and oxidative stress. The thiazole ring in this compound can contribute to its anti-inflammatory properties by modulating key signaling pathways involved in inflammation. Furthermore, the amino group can facilitate interactions with neuroprotective targets, making this compound a potential candidate for developing new treatments for neurological disorders.

The pharmacokinetic properties of 3-amino-1-(1,3-thiazol-5-yl)methyl-1,4-dihydropyridin-4-one have also been investigated to ensure its suitability for therapeutic use. Studies have shown that this compound exhibits good oral bioavailability and favorable metabolic stability. These properties are crucial for ensuring that the drug reaches its target site in sufficient concentrations to exert its therapeutic effects without being rapidly metabolized or eliminated from the body.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-amino-1-(1,3-thiazol-5-yl)methyl-1,4-dihydropyridin-4-one in human subjects. Preliminary results from phase I trials have demonstrated that the compound is well-tolerated at various dose levels with no significant adverse effects reported. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, 3-amino-1-(1,3-thiazol-5-yl)methyl-1,4-dihydropyridin-4-one (CAS No. 1566395-31-0) represents a promising new addition to the arsenal of compounds being explored for their therapeutic potential in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound has the potential to significantly impact the treatment of various diseases.